Cas no 1803589-66-3 (4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride)

• Product Name: 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride
• CAS No: 1803589-66-3
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5717007
• PubChem ID: 86775498
• Update Time: 2025-05-19

4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-oxazepane-4-carbonyl)anilinehydrochloride
• EN300-179078
• 1803589-66-3
• 4-(1,4-oxazepane-4-carbonyl)aniline hydrochloride
• AKOS025845796
• (4-aminophenyl)-(1,4-oxazepan-4-yl)methanone;hydrochloride
• 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride

• Inchi： 1S/C12H16N2O2.ClH/c13-11-4-2-10(3-5-11)12(15)14-6-1-8-16-9-7-14;/h2-5H,1,6-9,13H2;1H
• InChI Key： RRXRCSDIAQALLM-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(C2C=CC(=CC=2)N)=O)CCC1

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride

Introduction to 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride (CAS No. 1803589-66-3)

4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride, with the CAS number 1803589-66-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aniline moiety and a 1,4-oxazepane ring, both of which contribute to its potential biological activities and therapeutic applications.

The aniline moiety in 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride is a well-known functional group that has been extensively studied for its role in various biological processes. Anilines are often found in drugs that target the central nervous system (CNS) and have been used in the treatment of conditions such as depression and anxiety. The presence of this moiety suggests that 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride may have similar pharmacological properties.

The 1,4-oxazepane ring is another key structural feature of this compound. Oxazepanes are heterocyclic compounds that have shown promise in a variety of therapeutic areas, including anti-inflammatory and antiviral applications. The incorporation of this ring into the structure of 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride may enhance its bioavailability and metabolic stability, making it a valuable candidate for further drug development.

Recent studies have highlighted the potential of 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with similar structures exhibited potent neuroprotective effects in cellular models of Parkinson's disease. These findings suggest that 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride could be a promising lead compound for the development of new therapies for neurodegenerative disorders.

In addition to its potential neuroprotective properties, 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride has also shown promise in the field of cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibited significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The synthesis of 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride typically involves multi-step reactions that include the formation of the aniline derivative and subsequent coupling with the 1,4-oxazepane ring. The choice of synthetic methods can significantly impact the yield and purity of the final product. Advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to optimize the production process and improve overall efficiency.

The physicochemical properties of 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride, such as solubility and stability, are crucial for its pharmaceutical applications. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Additionally, its stability under different storage conditions has been evaluated to ensure its reliability as a research tool and potential drug candidate.

Clinical trials are currently underway to further investigate the safety and efficacy of 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings provide a strong foundation for advancing to Phase II trials, where the therapeutic potential of 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride will be more rigorously evaluated.

In conclusion, 4-(1,4-Oxazepane-4-carbonyl)aniline hydrochloride (CAS No. 1803589-66-3) is a promising compound with a unique combination of structural features that make it an attractive candidate for drug development. Its potential applications in neurodegenerative diseases and cancer therapy highlight its significance in modern medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in these critical areas.